Cas no 66572-23-4 (3,4,5-Trichloro-6-methylpyridazine)

• Product Name: 3,4,5-Trichloro-6-methylpyridazine
• CAS No: 66572-23-4
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• CID: 1092734
• PubChem ID: 12400452
• Update Time: 2025-05-22

3,4,5-Trichloro-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trichloro-6-methylpyridazine
• 66572-23-4

• Inchi： 1S/C5H3Cl3N2/c1-2-3(6)4(7)5(8)10-9-2/h1H3
• InChI Key： YYBYOQCCHXRPDE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=NC=1C)Cl)Cl

Computed Properties

• Exact Mass: 195.936181g/mol
• Monoisotopic Mass: 195.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3,4,5-Trichloro-6-methylpyridazine

3,4,5-Trichloro-6-methylpyridazine: A Comprehensive Overview

The compound with CAS No 66572-23-4, known as 3,4,5-Trichloro-6-methylpyridazine, is a highly specialized organic chemical that has garnered significant attention in various scientific and industrial domains. This compound belongs to the pyridazine family, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The substitution pattern of this molecule—specifically the presence of three chlorine atoms at positions 3, 4, and 5, along with a methyl group at position 6—confers it with unique chemical properties that make it valuable in numerous applications.

Recent studies have highlighted the potential of 3,4,5-Trichloro-6-methylpyridazine in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as graphene derivatives and other two-dimensional (2D) materials. The ability of this compound to undergo specific chemical reactions under controlled conditions has opened new avenues for the development of high-performance electronics and energy storage systems.

In the pharmaceutical industry, 3,4,5-Trichloro-6-methylpyridazine has shown promise as a building block for drug discovery. Its unique electronic properties and reactivity make it an ideal candidate for designing bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated its role in the synthesis of compounds that exhibit anti-inflammatory and antioxidant activities.

The synthesis of 3,4,5-Trichloro-6-methylpyridazine involves a multi-step process that typically begins with the chlorination of pyridazine derivatives. The precise control of reaction conditions is crucial to achieve high yields and purity levels. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental perspective, understanding the fate and transport of 3,4,5-Trichloro-6-methylpyridazine in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, its persistence in certain environmental compartments remains a topic of ongoing research.

In conclusion, 3,4,5-Trichloro-6-methylpyridazine (CAS No 66572-23-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research efforts aimed at unlocking its full potential in materials science, pharmaceuticals, and beyond.